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Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B1683241

This guide offers a detailed comparison of the environmental safety of the fungicide
trifloxystrobin against three common alternatives: azoxystrobin, pyraclostrobin, and boscalid.
The assessment focuses on the toxicological effects on non-target organisms, supported by
experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Toxicity Data

The subsequent tables provide a summary of acute and chronic toxicity data for trifloxystrobin
and the selected alternative fungicides across a range of non-target species. This data is
essential for understanding the potential environmental impact of these compounds.

Table 1: Acute Toxicity to Non-Target Organisms
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Fungicide Organism Endpoint Value (unit)
Trifloxystrobin Rat (oral) LD50 >2000 mg/kg bw
Rat (dermal) LD50 >2000 mg/kg bw

Bobwhite quail (oral) LD50 >2000 mg/kg bw

Rainbow trout LC50 (96h) 0.015 mg/L

Daphnia magna EC50 (48h) 0.038 mg/L

Honeybee (oral) LD50 >200 p g/bee [1]

Earthworm LC50 (14d) >500 mg/kg soil

Azoxystrobin Rat (oral) LD50 >5000 mg/kg bw[2]
Rat (dermal) LD50 >2000 mg/kg bw[2]

Bobwhite quail (oral) LD50 >2000 mg/kg bw

Rainbow trout LC50 (96h) 0.47 mg/L[3]

Daphnia magna EC50 (48h) 0.28 mg/L[3]

Honeybee (oral) LD50 >25 u g/bee [3]

Earthworm LC50 (14d) >1000 mg/kg soil[3]

Pyraclostrobin Rat (oral) LD50 >5000 mg/kg bwl[4]
Rat (dermal) LD50 >2000 mg/kg bwl[4]

Bobwhite quail (oral) LD50 >2000 mg/kg bw

Rainbow trout LC50 (96h) 0.006 mg/L[5]

Daphnia magna EC50 (48h) 0.016 mg/L[5]

Honeybee (oral) LD50 >100 p g/bee

Earthworm LC50 (14d) >1000 mg/kg soil[5]

Boscalid Rat (oral) LD50 >2000 mg/kg bwl[6]
Rat (dermal) LD50 >2000 mg/kg bw
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Bobwhite quail (oral) LD50 >2250 mg/kg bw([7]
Rainbow trout LC50 (96h) 2.7 mg/L[7]
Daphnia magna EC50 (48h) 5.3 mg/L[7]
Honeybee (oral) LD50 >11 p g/bee [8]
Earthworm LC50 (14d) >500 mg/kg soil[7]

Table 2: Chronic Toxicity to Non-Target Organisms
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Fungicide

Organism

Endpoint Value (unit)

Trifloxystrobin

Rat (2-year)

NOAEL 30 mg/kg bw/day[9]

Dog (1-year) NOAEL 5 mg/kg bw/day[10]

Fish NOEC 0.0077 mg/L

Daphnia magna NOEC 0.00276 mg/L

Earthworm (repro.) NOEC 1.1 mg/kg sall

Azoxystrobin Rat (2-year) NOAEL 18.2 mg/kg bw/day[2]

Dog (1-year) NOAEL 25 mg/kg bw/day[2]
Fish NOEC 0.043 mg/L[3]
Daphnia magna NOEC 0.044 mg/L[3]
Earthworm (repro.) NOEC 250 mg/kg soil[3]

Pyraclostrobin

Rat (2-year)

NOAEL 3.4 mg/kg bw/day[4]

Dog (1-year) NOAEL 5.8 mg/kg bw/day[11]

Fish NOEC 0.004 mg/L[5]

Daphnia magna NOEC 0.004 mg/L[5]

Earthworm (repro.) NOEC 1.25 mg/kg soil[5]

Boscalid Rat (2-year) NOAEL 4.4 mg/kg bw/day[12]
Dog (1-year) NOAEL 7.6 mg/kg bw/day[6]

Fish NOEC 0.15 mg/L[7]

Daphnia magna NOEC 0.12 mg/L[7]

Earthworm (repro.) NOEC 5.6 mg/kg soil[7]

Experimental Protocols

The toxicological data presented in this guide are predominantly based on internationally
recognized and standardized test guidelines developed by the Organisation for Economic Co-
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operation and Development (OECD). Adherence to these protocols ensures the reliability,
consistency, and comparability of the data.

2.1. OECD 203: Fish, Acute Toxicity Test

This guideline outlines a method to determine the acute lethal toxicity of a substance to fish.
The primary endpoint is the median lethal concentration (LC50), which is the concentration of
the test substance that is lethal to 50% of the test fish population within a 96-hour exposure
period.[13]

o Test Organism: Commonly used species include the Rainbow trout (Oncorhynchus mykiss)
and Zebrafish (Danio rerio).

o Test Duration: The standard exposure period is 96 hours.[13]

e Procedure:

o

Healthy, disease-free fish are first acclimated to the test conditions.

o Groups of fish are then exposed to a geometric series of test substance concentrations. A
control group is maintained in water free of the test substance.

o Observations of mortality and any abnormal behavioral or physiological responses are
recorded at 24, 48, 72, and 96 hours.[13]

o At the conclusion of the 96-hour exposure, the LC50 value and its confidence limits are
calculated using appropriate statistical methods.

2.2. OECD 202: Daphnia sp. Acute Immobilisation Test

This test is designed to determine the concentration of a substance that results in the
immobilization of 50% of the exposed Daphnia magna (a species of water flea) population
(EC50) over a 48-hour period.[14]

o Test Organism: The test is performed with young daphnids, less than 24 hours old at the
start of the exposure.[14]

e Test Duration: 48 hours.[14]
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e Procedure:

(¢]

Daphnids are exposed to a range of concentrations of the test substance in a defined
agueous medium.

o

A control group is concurrently maintained in the same medium without the test substance.

[¢]

The number of immobilized daphnids in each test and control vessel is recorded at 24 and
48 hours.[15]

The 48-hour EC50 value is then calculated based on the observed immobilization data.

[¢]

2.3. OECD 222: Earthworm, Reproduction Test

This is a chronic toxicity test that evaluates the sublethal effects of a substance on the
reproductive output and growth of earthworms over a period of eight weeks.[16]

» Test Organism: The recommended species are Eisenia fetida or Eisenia andrei.[16]
e Test Duration: The total duration of the test is 8 weeks.[16]

e Procedure:

[¢]

Adult earthworms are introduced into artificial soil that has been treated with a range of
concentrations of the test substance.

o After a 4-week exposure period, the adult worms are removed, and their mortality and any
changes in body weight are recorded.

o The soil containing the cocoons laid by the adult worms is then incubated for an additional
4 weeks.

o At the end of the second 4-week period, the number of juvenile worms that have hatched
is counted to assess the reproductive success.[16]

o From this data, the No-Observed-Effect Concentration (NOEC) for reproduction is
determined.
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Visualizing Mechanisms and Processes

3.1. Signaling Pathway of Strobilurin Fungicides

Trifloxystrobin, azoxystrobin, and pyraclostrobin are all members of the strobilurin class of
fungicides. Their fungicidal activity stems from the inhibition of mitochondrial respiration. They
specifically bind to the Quinone outside (Qo) site of the cytochrome bcl complex (Complex 1l1)
within the mitochondrial electron transport chain.[17] This binding event blocks the transfer of
electrons, leading to a disruption of cellular energy production and the generation of oxidative
stress.
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Caption: Mechanism of strobilurin fungicide toxicity.

3.2. Experimental Workflow for OECD 203 (Fish Acute Toxicity Test)
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The diagram below outlines the sequential steps involved in conducting a fish acute toxicity test
in accordance with the OECD 203 guideline.

Preparation Phase

Exposure Phase (96 hours) Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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